2-(4-cyclohexylpiperazino)-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(4-cyclohexylpiperazin-1-yl)-7-(4-methylphenyl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H28N4OS/c1-16-7-9-17(10-8-16)19-15-29-21-20(19)24-23(25-22(21)28)27-13-11-26(12-14-27)18-5-3-2-4-6-18/h7-10,15,18H,2-6,11-14H2,1H3,(H,24,25,28)
• InChI Key: SZTBOYGEOJZOKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCN(CC4)C5CCCCC5
• Molecular Formula: C23H28N4OS
• Molecular Weight: 408.6 g/mol

Description

The compound “2-(4-cyclohexylpiperazino)-7-(4-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one” is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated as potent antitumor agents. They have shown significant antiproliferative activity against various cancer cell lines.

Synthesis Analysis

Thieno[3,2-d]pyrimidine derivatives have been synthesized via structural modifications of tazemetostat. The synthesis involves the use of piperidine-2,6-dione for a P1 moiety and benzyl-linked morpholine for a P5 moiety.

Scientific Research Applications

Synthesis Techniques and Derivatives

• One-Step Synthesis Approaches

  Thieno[2,3-d]pyrimidin-4(3H)-ones, chemically related to the compound , have been synthesized using a catalytic four-component reaction. This method offers a green approach, characterized by step economy, reduced catalyst loading, and easy purification (Shi et al., 2018).

• Anticancer and Anti-inflammatory Properties

  Novel pyrazolopyrimidines derivatives have been synthesized for their potential as anticancer and anti-5-lipoxygenase agents. Such compounds exhibit significant biological activities, indicating the therapeutic potential of thienopyrimidine derivatives (Rahmouni et al., 2016).

Biological Evaluation

• Antimicrobial and Antifungal Agents

  Thienopyrimidine derivatives have been prepared and tested for their antimicrobial and anti-inflammatory properties. These compounds have shown promising activity toward fungi, bacteria, and inflammation, suggesting their use in treating various infections and inflammatory conditions (Tolba et al., 2018).

• Selective Inhibitors for Cancer Treatment

  A study on thieno[2,3-d]pyrimidine derivatives as vascular endothelial growth factor receptor 3 (VEGFR3) inhibitors highlighted a compound with significant potency. This compound inhibited proliferation and migration of cells, indicating its potential as a therapeutic agent for metastatic breast cancer (Li et al., 2021).

Chemical Synthesis and Potential Therapeutic Agents

• Synthesis of Novel Compounds

  Research into thieno[d]pyrimidines derivatives has led to the development of new compounds with potential antimicrobial activity. The synthesis methods and characterization of these new molecules could pave the way for the discovery of new therapeutic agents with enhanced biological activities (El Azab & Elkanzi, 2014).

• Microwave-Assisted Synthesis

  A study demonstrated the microwave-assisted synthesis of thiazolidinone derivatives containing the thieno[d]pyrimidine-4-one moiety. These compounds showed promising in vitro antimicrobial activity against various bacterial and fungal strains, indicating their potential as antimicrobial agents (El Azab & Abdel-Hafez, 2015).